Cas no 71222-49-6 (3-Chloropyrazino[2,3-F]quinoxaline)

3-Chloropyrazino[2,3-F]quinoxaline structure
71222-49-6 structure
Product Name:3-Chloropyrazino[2,3-F]quinoxaline
CAS No:71222-49-6
MF:C10H5ClN4
MW:216.626499891281
CID:2799879
PubChem ID:12528216
Update Time:2025-04-21

3-Chloropyrazino[2,3-F]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 71222-49-6
    • DTXSID10501432
    • 3-CHLOROPYRAZINO[2,3-F]QUINOXALINE
    • 3-Chloropyrazino[2,3-F]quinoxaline
    • Inchi: 1S/C10H5ClN4/c11-8-5-14-10-7(15-8)2-1-6-9(10)13-4-3-12-6/h1-5H
    • InChI Key: ZJIDVLONBRIFBV-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C(C=CC3C2=NC=CN=3)=N1

Computed Properties

  • Exact Mass: 216.0202739Da
  • Monoisotopic Mass: 216.0202739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.6Ų
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